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Compound of Interest

Compound Name: Sulfamoyl chloride

Cat. No.: B135185

Essential Safety and Handling Guide for Sulfamoyl
Chloride

This guide provides critical safety and logistical information for the handling and disposal of
sulfamoyl chloride (CAS No. 7778-42-9). Adherence to these procedures is essential for the
safety of all laboratory personnel.

1. Hazard ldentification and Classification

Sulfamoyl chloride is a hazardous substance that can cause severe skin burns and eye
damage.[1][2] It is harmful if swallowed, inhaled, or in contact with skin.[1][2] The signal word
for sulfamoyl chloride is "Danger".[2][3]

GHS Hazard Statements:

H302: Harmful if swallowed[1][2]

H312: Harmful in contact with skin[1][2]

H314: Causes severe skin burns and eye damage[1][2]

H332: Harmful if inhaled[1][2]

N

. Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling sulfamoyl chloride

to minimize exposure and ensure personal safety.

Protection Type

Specific Requirements

Rationale

Eye and Face Protection

Chemical splash-resistant
safety glasses or goggles with
side protection. A face shield is

also recommended.

Protects against severe eye

damage from splashes or dust.

[1]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene).[4]
Fire/flame resistant and
impervious clothing, such as a

lab coat or coveralls.[5]

Prevents severe skin burns
and absorption of the harmful
chemical.[1][5]

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood.[2] If exposure limits are
exceeded, a full-face respirator
with an appropriate cartridge is

necessary.[5]

Protects against inhalation of

harmful dust, fumes, or vapors.

[1](2]

3. Safe Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and maintain the

chemical's stability.

Handling:

chemical fume hood.[2]

Always handle sulfamoyl chloride in a well-ventilated area, preferably within a certified

Avoid all direct contact with the substance. Do not breathe in dust, fumes, or vapors.[1][2]
Wear the appropriate personal protective equipment at all times.[1]

Wash hands thoroughly with soap and water after handling.[1][2]
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» Do not eat, drink, or smoke in the area where sulfamoyl chloride is handled or stored.[1]

e When diluting, always add the material to water slowly, never the other way around, to avoid
a violent reaction.[6]

Storage:

o Store in a tightly sealed, corrosion-resistant container in a cool, dry, and well-ventilated area.

[21[5]
e Long-term storage at -20°C is recommended.[2][3]

o Keep away from incompatible materials such as water, strong oxidizing agents, bases,
alcohols, and metals.[2][4][7]

e The storage area should be locked to restrict access to authorized personnel only.[1][2]

e Ensure that an eyewash station and a safety shower are readily accessible in the vicinity of
the handling and storage area.[8]

4. Accidental Release and First Aid Measures

Immediate and appropriate response to spills or exposure is crucial.

Accidental Release:

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.

» Ventilate: Ensure the area is well-ventilated.

» Contain: Prevent the spill from spreading and from entering drains or waterways.[1][2]

o Absorb: Use an inert, non-combustible absorbent material like dry sand or earth to contain
the spill.[2][4]

o Neutralize: The spill area can be neutralized with soda ash or slaked lime.[2][6]
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e Collect: Carefully collect the absorbed material into a suitable, labeled container for disposal.

[1][2]
First Aid:

¢ General: Immediately remove any clothing that has been contaminated. Move the affected
person out of the hazardous area and consult a physician, showing them the Safety Data
Sheet (SDS).[1]

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If the
person is not breathing, provide artificial respiration. Seek immediate medical attention.[1][5]

» Skin Contact: Immediately flush the skin with plenty of running water for at least 15 minutes
while removing contaminated clothing and shoes. Seek immediate medical attention.[1]

» Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
making sure to lift the upper and lower eyelids. Remove contact lenses if present and easy
to do so. Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[1][5]

5. Disposal Plan

The disposal of sulfamoyl chloride and its waste must be handled by a licensed professional
waste disposal service in accordance with all local, state, and federal regulations.[1][2][9]

o Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste.[1]

» Containers: Dispose of the contents and the container in an approved waste disposal plant.
[1] Contaminated packaging should be disposed of as unused product.[9]

Quantitative Data Summary
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Property Value
CAS Number 7778-42-9
Molecular Formula CIH2NO2S

Molecular Weight

115.54 g/mol [2]

Physical State

Solid[2]

Appearance White to Off-White Solid[2]
Melting Point 40-41 °C[2]

Boiling Point 100-105 °C at 4 mmHg[2]
Purity >95% - 98%[1][2]

Safe Handling Workflow

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Health_and_Safety_of_Sulfamoyl_Chloride.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Health_and_Safety_of_Sulfamoyl_Chloride.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Health_and_Safety_of_Sulfamoyl_Chloride.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Health_and_Safety_of_Sulfamoyl_Chloride.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Health_and_Safety_of_Sulfamoyl_Chloride.pdf
https://aksci.com/sds/V7736_SDS.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Health_and_Safety_of_Sulfamoyl_Chloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation
- Review SDS
- Wear full PPE
- Ensure fume hood is operational

Proceed with experiment
\

Handling
- Work within fume hood
- Avoid contact and inhalation
- Use with caution

)
7 \

7 \
If not all is used For subsequent use/’lf spill occurs \\If exposure occurs

s \
y S
Storage Accidental Spill
. . ; Personal Exposure
- Tightly sealed container - Evacuate and ventilate 3 " )
: - - Follow first aid procedures After experiment
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) N - - Seek immediate medical attention
- Away from incompatibles - Neutralize and collect

Collect spill waste

Waste Generation

X . If all is used and no waste
- Collect in labeled container

Dispose of waste

Disposal
- Use licensed disposal service
- Follow all regulations

Procedure Complete

Click to download full resolution via product page

Caption: Logical workflow for handling sulfamoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Sulfamoyl
chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135185#personal-protective-equipment-for-handling-
sulfamoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://aksci.com/sds/V7736_SDS.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Health_and_Safety_of_Sulfamoyl_Chloride.pdf
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh93e4c3b9?context=bbe
https://www.nbinno.com/article/other-organic-chemicals/safety-first-handling-sulfuryl-chloride-in-industrial-settings-uf
https://www.chemicalbook.com/msds/Sulfamoyl-Chloride.pdf
https://sdfine.com/media/catalog/product/attachment/40335MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC169450010&productDescription=SULFURYL+CHLORIDE%2C+98.5%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/62133.pdf
http://www.angenechemical.com/sds/7778-42-9.pdf
https://www.benchchem.com/product/b135185#personal-protective-equipment-for-handling-sulfamoyl-chloride
https://www.benchchem.com/product/b135185#personal-protective-equipment-for-handling-sulfamoyl-chloride
https://www.benchchem.com/product/b135185#personal-protective-equipment-for-handling-sulfamoyl-chloride
https://www.benchchem.com/product/b135185#personal-protective-equipment-for-handling-sulfamoyl-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b135185?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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